N,N-diethyl-3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]acrylamide

• IUPAC Name: (Z)-N,N-diethyl-3-(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)prop-2-enamide
• InChI: InChI=1S/C20H21N3OS/c1-3-22(4-2)19(24)13-12-16-15-23(17-9-6-5-7-10-17)21-20(16)18-11-8-14-25-18/h5-15H,3-4H2,1-2H3/b13-12-
• InChI Key: ROLDYKQLDGVVME-SEYXRHQNSA-N
• Canonical SMILES: CCN(CC)C(=O)C=CC1=CN(N=C1C2=CC=CS2)C3=CC=CC=C3
• Isomeric SMILES: CCN(CC)C(=O)/C=C\C1=CN(N=C1C2=CC=CS2)C3=CC=CC=C3
• Molecular Formula: C20H21N3OS
• Molecular Weight: 351.5 g/mol

Description

N,N-diethyl-3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]acrylamide, also known as DETA, is a synthetic compound that has been extensively studied for its potential use in scientific research. DETA belongs to the class of pyrazole-based compounds and has been found to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N,N-diethyl-3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]acrylamide is not fully understood, but it has been found to modulate various signaling pathways, including the NF-kB and MAPK pathways. It has also been found to inhibit the activity of various enzymes, including COX-2 and MMP-9.
Biochemical and Physiological Effects:
N,N-diethyl-3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]acrylamide has been found to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and to induce apoptosis in cancer cells. It has also been found to protect neurons from oxidative stress and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N,N-diethyl-3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]acrylamide has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, it also has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration route.

Future Directions

There are several future directions for research on N,N-diethyl-3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]acrylamide, including its potential use as a therapeutic agent for various diseases, its mechanism of action, and its potential toxicity. Further studies are needed to determine its optimal dosage and administration route, as well as its potential for drug development. Additionally, studies are needed to investigate the potential use of N,N-diethyl-3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]acrylamide in combination with other drugs or therapies for enhanced efficacy.

Scientific Research Applications

N,N-diethyl-3-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]acrylamide has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. It has been studied for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and cancer.